
molecular formula and molar mass of
NiSO4·6H2O

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel sulphate hydrate

Cat. No.: B1259748 Get Quote

An In-depth Technical Guide on the Molecular Properties of Nickel(II) Sulfate Hexahydrate

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental chemical properties of compounds is paramount. This guide provides a

detailed analysis of the molecular formula and molar mass of Nickel(II) sulfate hexahydrate

(NiSO₄·6H₂O).

Molecular Formula
The molecular formula for Nickel(II) sulfate hexahydrate is NiSO₄·6H₂O[1][2][3][4]. This formula

indicates that each formula unit of the compound consists of one nickel(II) ion (Ni²⁺), one

sulfate ion (SO₄²⁻), and is associated with six molecules of water of hydration (H₂O).

Molar Mass
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. For

NiSO₄·6H₂O, the molar mass is calculated by summing the atomic masses of nickel, sulfur,

oxygen, and hydrogen according to its molecular formula.

Calculation of Molar Mass
The molar mass is calculated as follows:

Molar Mass = (Atomic Mass of Ni) + (Atomic Mass of S) + (10 × Atomic Mass of O) + (12 ×

Atomic Mass of H)
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Using the standard atomic weights of the elements:

Nickel (Ni): 58.6934 g/mol [5][6][7][8]

Sulfur (S): 32.06 g/mol [9][10][11]

Oxygen (O): 15.999 g/mol [12][13][14]

Hydrogen (H): 1.008 g/mol [15][16]

The calculation is: Molar Mass = (1 × 58.6934) + (1 × 32.06) + (4 × 15.999) + (6 × 2 × 1.008) +

(6 × 1 × 15.999) Molar Mass = 58.6934 + 32.06 + 63.996 + 12.096 + 95.994 Molar Mass =

262.8394 g/mol

This calculated value aligns with experimentally determined and published molar masses for

Nickel(II) sulfate hexahydrate, which are approximately 262.85 g/mol [2][4] and 262.86 g/mol

[1][17].

Data Presentation
The quantitative data for the molar mass calculation is summarized in the table below for clarity

and easy comparison.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Nickel Ni 1 58.6934 58.6934

Sulfur S 1 32.06 32.06

Oxygen O 10 15.999 159.99

Hydrogen H 12 1.008 12.096

Total NiSO₄·6H₂O 262.8394

Experimental Protocols
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This section is not applicable to the determination of the molecular formula and the calculation

of molar mass from standard atomic weights. These are fundamental chemical properties

derived from the established periodic table and principles of chemistry.

Visualization
The following diagram illustrates the compositional relationship of the elements within Nickel(II)

sulfate hexahydrate.

NiSO₄·6H₂O (Molar Mass: 262.85 g/mol)

Components

Constituent Elements

Nickel(II) Sulfate Hexahydrate

Nickel(II) Sulfate (NiSO₄) Water (H₂O) x6

Nickel (Ni) Sulfur (S) Oxygen (O) x4 Hydrogen (H) x12 Oxygen (O) x6

Click to download full resolution via product page

Caption: Compositional breakdown of Nickel(II) Sulfate Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1259748?utm_src=pdf-body-img
https://www.benchchem.com/product/b1259748?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. heegermaterials.com [heegermaterials.com]

2. chemsavers.com [chemsavers.com]

3. wholesale Nickel(II) sulfate hexahydrate Powder - FUNCMATER [funcmater.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. Atomic Weight of Nickel | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

6. Nickel - Wikipedia [en.wikipedia.org]

7. #28 - Nickel - Ni [hobart.k12.in.us]

8. Nickel | Ni (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

9. echemi.com [echemi.com]

10. proprep.com [proprep.com]

11. Sulfur - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

12. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

13. Oxygen - Wikipedia [en.wikipedia.org]

14. #8 - Oxygen - O [hobart.k12.in.us]

15. ck12.org [ck12.org]

16. quora.com [quora.com]

17. neutronco.com [neutronco.com]

To cite this document: BenchChem. [molecular formula and molar mass of NiSO4·6H2O].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259748#molecular-formula-and-molar-mass-of-
niso4-6h2o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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